Cas no 1804076-85-4 (2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde)

• Product Name: 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde
• CAS No: 1804076-85-4
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4979479
• Update Time: 2025-06-14

2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H8BrClO2/c1-6(14)10(12)7-2-3-8(5-13)9(11)4-7/h2-5,10H,1H3
• InChI Key： NYZJQMLDGWDUGS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C=CC(=C1)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde

Comprehensive Overview of 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde (CAS No. 1804076-85-4)

2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde (CAS No. 1804076-85-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromine and chloro functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring an aldehyde moiety and a ketone group, makes it a valuable building block for the synthesis of complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in the development of novel bioactive compounds and functional materials.

The growing interest in 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde is partly driven by its relevance to green chemistry and sustainable synthesis. As the scientific community shifts toward environmentally friendly practices, this compound's role in catalysis and atom-efficient reactions has become a focal point. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, aligns with the demand for efficient synthetic pathways. Moreover, its potential in drug discovery is being explored, with studies highlighting its utility in constructing heterocyclic scaffolds commonly found in pharmaceutical agents.

In the context of material science, 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde has shown promise in the design of advanced polymers and organic electronic materials. Its electron-withdrawing properties make it suitable for modifying conjugated systems, which are critical in developing OLEDs (organic light-emitting diodes) and photovoltaic devices. This aligns with the global push for renewable energy solutions and energy-efficient technologies, making the compound a topic of interest in both academic and industrial research.

Another area where 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde is gaining traction is in flavor and fragrance applications. The aldehyde group in its structure is a key feature in many aromatic compounds, and its derivatives are being investigated for their potential to enhance sensory profiles in consumer products. This application is particularly relevant given the rising demand for natural and synthetic aroma chemicals in the food, beverage, and cosmetics industries.

From a safety and handling perspective, 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde requires careful management due to its reactive functional groups. Proper storage conditions, such as maintaining a cool and dry environment, are essential to preserve its stability. Researchers and manufacturers must adhere to good laboratory practices (GLP) and industrial safety standards to mitigate risks associated with its use. This emphasis on safety is in line with broader industry trends toward responsible chemical management and regulatory compliance.

The synthesis of 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde typically involves multi-step organic transformations, including halogenation and oxidation reactions. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of its production, reducing reaction times and waste generation. These innovations are particularly appealing to industries seeking cost-effective and scalable manufacturing processes.

In summary, 2-Bromo-4-(1-chloro-2-oxopropyl)benzaldehyde (CAS No. 1804076-85-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and flavor chemistry. Its unique structural features and reactivity profile make it a valuable asset in modern synthetic chemistry. As research continues to uncover new uses for this compound, its importance in innovation-driven industries is expected to grow, solidifying its place as a key intermediate in chemical synthesis and product development.